![molecular formula C17H29N3O2 B2782085 N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide CAS No. 1214088-56-8](/img/structure/B2782085.png)
N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide
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Overview
Description
N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide, also known as CPP-ACP, is a derivative of casein phosphopeptide (CPP) and amorphous calcium phosphate (ACP). CPP-ACP is a bioactive peptide that has been extensively studied for its potential applications in dental and medical fields.
Mechanism of Action
The mechanism of action of N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide is not fully understood, but it is believed to involve the formation of a protective layer on the tooth surface that promotes remineralization and inhibits bacterial growth. N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide may also promote the formation of hydroxyapatite, which is the mineral component of tooth enamel and bone.
Biochemical and Physiological Effects:
N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide has been shown to have a number of biochemical and physiological effects, including the ability to remineralize tooth enamel, inhibit the growth of cariogenic bacteria, reduce tooth sensitivity, and promote bone growth. N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide may also have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One advantage of N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide is that it is relatively easy to synthesize and has a long shelf life. However, N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide can be difficult to work with in lab experiments due to its complex structure and the need for specialized equipment and techniques. Additionally, the effects of N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide can be difficult to measure accurately, particularly in vivo.
Future Directions
There are many potential future directions for research on N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide. Some possible areas of investigation include the development of new formulations and delivery methods for N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide, the study of its effects on different types of bacteria and tissues, and the exploration of its potential applications in fields such as orthopedics and wound healing. Additionally, further research is needed to fully understand the mechanism of action of N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide and to optimize its effectiveness in different applications.
Conclusion:
N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide is a bioactive peptide that has been extensively studied for its potential applications in dental and medical fields. While the mechanism of action of N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide is not fully understood, it has been shown to have a number of biochemical and physiological effects, including the ability to remineralize tooth enamel, inhibit the growth of cariogenic bacteria, reduce tooth sensitivity, and promote bone growth. While there are some limitations to working with N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide in lab experiments, there are many potential future directions for research in this area.
Synthesis Methods
N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide is typically synthesized by reacting casein phosphopeptide with amorphous calcium phosphate in the presence of a cross-linking agent. The resulting product is a complex of CPP and ACP that has enhanced stability and solubility.
Scientific Research Applications
N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide has been extensively studied for its potential applications in dental and medical fields. In dental applications, N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide has been shown to remineralize tooth enamel, inhibit the growth of cariogenic bacteria, and reduce tooth sensitivity. In medical applications, N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide has been investigated for its potential to treat osteoporosis, promote bone growth, and prevent dental erosion.
properties
IUPAC Name |
N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H29N3O2/c1-13-10-20(11-14(2)22-13)15(3)16(21)19(4)17(12-18)8-6-5-7-9-17/h13-15H,5-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDRQOSVOLXLPPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC(O1)C)C(C)C(=O)N(C)C2(CCCCC2)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(1-cyanocyclohexyl)-2-(2,6-dimethylmorpholin-4-yl)-N-methylpropanamide |
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